Cas no 24765-57-9 (2,2-Dibutylpropane-1,3-diol)

• Product Name: 2,2-Dibutylpropane-1,3-diol
• CAS No: 24765-57-9
• MF: C₁₁H₂₄O₂
• MW: 188.307064056396
• MDL: MFCD01863725
• CID: 88532
• PubChem ID: 24873760
• Update Time: 2025-07-23

2,2-Dibutylpropane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2,2-Di-n-butyl-1,3-propanediol
• 2-n-Butyl-2-hydroxymethyl-1-hexanol
• 2,2-dibutylpropane-1,3-diol
• 2,2-Dibutyl-1,3-propanediol
• 2,2-Dibutyl-propan-1,3-diol
• 2,2-dibutyl-propane-1,3-diol
• 2,2-di-n-butylpropane-1,3-diol
• FT-0609285
• SCHEMBL227493
• 1,3-Propanediol, 2,2-dibutyl-
• AS-59991
• AKOS015912991
• 24765-57-9
• DTXSID70399110
• MFCD01863725
• SB85218
• 2,2-di-n-butyl-1,3-propandiol
• F87244
• 2,2-Dibutyl-1,3-propanediol, 97%
• 2, 2-dibutylpropane-1, 3-diol
• OJMJOSRCBAXSAQ-UHFFFAOYSA-N
• J-015666
• DB-089636
• 2,2-Dibutylpropane-1,3-diol

• MDL： MFCD01863725
• Inchi： 1S/C11H24O2/c1-3-5-7-11(9-12,10-13)8-6-4-2/h12-13H,3-10H2,1-2H3
• InChI Key： OJMJOSRCBAXSAQ-UHFFFAOYSA-N
• SMILES： OCC(CO)(CCCC)CCCC
• BRN： 1699746

Computed Properties

• Exact Mass: 188.17800
• Monoisotopic Mass: 188.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.9314 (rough estimate)
• Melting Point: 41-43 °C (lit.)
• Boiling Point: 125-130°C 1mm
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.4595 (estimate)
• Water Partition Coefficient: Soluble in water.
• PSA: 40.46000
• LogP: 2.33780
• Solubility: Not determined
• Vapor Pressure: Not available

2,2-Dibutylpropane-1,3-diol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on 2,2-Dibutylpropane-1,3-diol

Professional Introduction to 2,2-Dibutylpropane-1,3-diol (CAS No: 24765-57-9)

2,2-Dibutylpropane-1,3-diol, identified by the Chemical Abstracts Service Number (CAS No) 24765-57-9, is a significant compound in the field of chemical and pharmaceutical research. This diol, with its unique molecular structure, has garnered attention due to its versatile applications and potential in various industrial and scientific domains. The compound consists of a propane backbone with two butyl groups and hydroxyl functional groups at the 1 and 3 positions, making it a valuable intermediate in organic synthesis.

The molecular formula of 2,2-Dibutylpropane-1,3-diol is C₈H₁₈O₂, reflecting its composition of eight carbon atoms, eighteen hydrogen atoms, and two oxygen atoms. This structure imparts specific chemical properties that make it useful in the formulation of polymers, lubricants, and as a precursor in the synthesis of more complex molecules. The presence of two hydroxyl groups allows for further functionalization, enabling the creation of derivatives with tailored properties for specialized applications.

In recent years, 2,2-Dibutylpropane-1,3-diol has been extensively studied for its role in pharmaceutical development. Its bifunctional nature makes it an excellent candidate for the synthesis of esters and ethers, which are crucial components in drug formulations. Researchers have explored its potential in creating novel bioactive molecules that exhibit therapeutic effects. For instance, studies have indicated that derivatives of this compound may possess anti-inflammatory and antioxidant properties, making them promising candidates for further medicinal chemistry investigations.

One of the most compelling aspects of 2,2-Dibutylpropane-1,3-diol is its utility in polymer science. The compound serves as a plasticizer and modifier in the production of polyurethanes and other polymeric materials. Its ability to enhance flexibility and durability while maintaining thermal stability has made it a preferred choice in industries requiring high-performance materials. Additionally, its compatibility with various polymer matrices allows for customized formulations to meet specific industrial needs.

Recent advancements in green chemistry have also highlighted the importance of 2,2-Dibutylpropane-1,3-diol as an environmentally friendly additive. Its biodegradability and low toxicity profile make it an attractive alternative to traditional synthetic compounds that may pose environmental risks. Researchers are exploring ways to incorporate this diol into sustainable manufacturing processes, thereby reducing the ecological footprint of industrial applications.

The pharmaceutical industry has been particularly interested in the potential therapeutic applications of 2,2-Dibutylpropane-1,3-diol. Preliminary studies have suggested that it may act as a scavenger for reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This property is especially relevant in the context of aging and neurodegenerative diseases where oxidative stress plays a significant role. Furthermore, its ability to modulate enzyme activity has led to investigations into its potential as an anti-cancer agent.

In conclusion, 2,2-Dibutylpropane-1,3-diol (CAS No: 24765-57-9) is a multifaceted compound with broad applications across multiple industries. Its unique chemical properties make it indispensable in pharmaceuticals, polymers, and sustainable chemistry. As research continues to uncover new possibilities for this compound, its significance is expected to grow further. The ongoing exploration of its derivatives and synthetic pathways promises to yield innovative solutions to complex scientific challenges.